Cas no 653570-19-5 (2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester)

2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester structure
653570-19-5 structure
Product Name:2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
CAS No:653570-19-5
MF:C14H13NO4S
MW:291.32232260704
CID:400545
PubChem ID:11483173
Update Time:2025-04-19

2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
    • dimethyl 8-methylsulfanylquinoline-2,4-dicarboxylate
    • DTXSID80467374
    • 653570-19-5
    • Inchi: 1S/C14H13NO4S/c1-18-13(16)9-7-10(14(17)19-2)15-12-8(9)5-4-6-11(12)20-3/h4-7H,1-3H3
    • InChI Key: AWCRLAAHDRIYPQ-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC2=C(C(=O)OC)C=C(C(=O)OC)N=C21

Computed Properties

  • Exact Mass: 291.05659
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 65.49
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